Cas no 1002360-09-9 ((S)-Tert-butyl 3-(((benzyloxy)carbonyl)amino)piperidine-1-carboxylate)

• Product Name: (S)-Tert-butyl 3-(((benzyloxy)carbonyl)amino)piperidine-1-carboxylate
• CAS No: 1002360-09-9
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• MDL: MFCD09878775
• CID: 97660
• PubChem ID: 27281783
• Update Time: 2025-11-06

(S)-Tert-butyl 3-(((benzyloxy)carbonyl)amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-Boc-3-(Cbz-amino)piperidine
• (S)-tert-Butyl 3-(((benzyloxy)carbonyl)amino)piperidine-1-carboxylate
• (S)-tert-Butyl 3-(benzyloxycarbonylamino)-piperidine-1-carboxylate
• 1-Piperidinecarboxylicacid, 3-[[(phenylmethoxy)carbonyl]amino]-,1,1-dimethylethyl ester, (3S)-
• tert-butyl (3S)-3-(phenylmethoxycarbonylamino)piperidine-1-carboxylate
• (S)-1-N-Boc-3-N-(Cbz-amino)piperidine
• -tert-Butyl 3-(((benzyloxy)
• (S)-1-Boc-3-(Cbz-amino)-piperidine
• tert-butyl (3S)-3-(benzyloxycarbonylamino)piperidine-1-carboxylate
• (S)-3-BENZYLOXYCARBONYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• (3S)-3-[[(Phenylmethoxy)carbonyl]amino]-1-piperidinecarboxylic acid tert-butyl ester
• tert-butyl (3S)-3-{[(benzyloxy)carbonyl]amino}piperidine-1-carboxylate
• BCP14646
• AB53992
• FCH3612943
• AX8165693
• AB0004501
• ST24026667
• X8483
• S-6
• 2-Methyl-2-propanyl (3S)-3-{[(benzyloxy)carbonyl]amino}-1-piperidinecarboxylate
• 1-Piperidinecarboxylic acid, 3-[[(phenylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester, (3S)-
• 1002360-09-9
• DS-13694
• MFCD09878775
• (S)-tert-butyl 3-(benzyloxycarbonylamino)piperidine-1-carboxylate
• A800076
• AKOS015897830
• Q-102990
• CS-0154469
• DTXSID80650663
• (S)-TERT-BUTYL3-(((BENZYLOXY)CARBONYL)AMINO)PIPERIDINE-1-CARBOXYLATE
• (S)-Tert-butyl 3-(((benzyloxy)carbonyl)amino)piperidine-1-carboxylate

• MDL： MFCD09878775
• Inchi： 1S/C18H26N2O4/c1-18(2,3)24-17(22)20-11-7-10-15(12-20)19-16(21)23-13-14-8-5-4-6-9-14/h4-6,8-9,15H,7,10-13H2,1-3H3,(H,19,21)/t15-/m0/s1
• InChI Key： DPJNXCVNNCIYKQ-HNNXBMFYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H](C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 334.18900
• Monoisotopic Mass: 334.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9

Experimental Properties

• Density: 1.15
• Boiling Point: 471.6 °C at 760 mmHg
• Flash Point: 239 °C
• PSA: 67.87000
• LogP: 3.64110

(S)-Tert-butyl 3-(((benzyloxy)carbonyl)amino)piperidine-1-carboxylate Security Information

• Safety Instruction： 24/25

Additional information on (S)-Tert-butyl 3-(((benzyloxy)carbonyl)amino)piperidine-1-carboxylate

(S)-Tert-butyl 3-(((benzyloxy)carbonyl)amino)piperidine-1-carboxylate (CAS No. 1002360-09-9)

(S)-Tert-butyl 3-(((benzyloxy)carbonyl)amino)piperidine-1-carboxylate (CAS No. 1002360-09-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of amino acid derivatives and is characterized by its tert-butyl and benzyl protecting groups, which provide stability and facilitate further chemical modifications.

The tert-butyl group in the compound serves as a protecting group for the carboxylic acid functionality, while the benzyl group protects the amino group. These protecting groups are crucial for maintaining the integrity of the molecule during synthetic processes and can be selectively removed to generate the desired intermediates or final products. The chiral center at the piperidine ring imparts enantiomeric purity, which is essential for many pharmaceutical applications where stereochemistry plays a critical role in biological activity.

Recent studies have highlighted the importance of (S)-Tert-butyl 3-(((benzyloxy)carbonyl)amino)piperidine-1-carboxylate in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPI inhibitors are a promising class of drugs that target specific protein interactions involved in various diseases, including cancer and neurodegenerative disorders.

In another notable research effort, scientists at a leading pharmaceutical company reported the use of (S)-Tert-butyl 3-(((benzyloxy)carbonyl)amino)piperidine-1-carboxylate in the development of a new class of G protein-coupled receptor (GPCR) modulators. GPCRs are a large family of membrane proteins that play critical roles in cellular signaling pathways and are important targets for drug discovery. The compound's ability to modulate GPCR activity with high selectivity and potency makes it an attractive candidate for further development.

The synthetic route to (S)-Tert-butyl 3-(((benzyloxy)carbonyl)amino)piperidine-1-carboxylate has been extensively studied and optimized to ensure high yields and enantiomeric purity. A common approach involves the use of chiral auxiliaries or asymmetric catalysis to introduce the chiral center at the piperidine ring. One such method involves the asymmetric hydrogenation of a prochiral substrate using a chiral ruthenium catalyst, followed by selective protection with tert-butyl and benzyl groups.

The physical and chemical properties of (S)-Tert-butyl 3-(((benzyloxy)carbonyl)amino)piperidine-1-carboxylate have been well-characterized. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for use in various synthetic reactions and analytical techniques.

In terms of safety, (S)-Tert-butyl 3-(((benzyloxy)carbonyl)amino)piperidine-1-carboxylate is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that it should be stored under dry conditions and protected from light to prevent degradation. Additionally, appropriate personal protective equipment (PPE) should be worn when handling this compound to minimize exposure risks.

The potential applications of (S)-Tert-butyl 3-(((benzyloxy)carbonyl)amino)piperidine-1-carboxylate extend beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for the preparation of peptidomimetics, which are synthetic compounds designed to mimic the structure and function of natural peptides. Peptidomimetics have shown promise in various therapeutic areas, including anti-infective agents, enzyme inhibitors, and immunomodulators.

In conclusion, (S)-Tert-butyl 3-(((benzyloxy)carbonyl)amino)piperidine-1-carboxylate (CAS No. 1002360-09-9) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, high enantiomeric purity, and ability to serve as a key intermediate in the synthesis of biologically active molecules make it an important tool for scientists working on drug discovery and development projects.